![molecular formula C4H7N3OS B2943894 (5-mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methanol CAS No. 65029-36-9](/img/structure/B2943894.png)
(5-mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(5-mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methanol” is a unique chemical compound. It is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers . The empirical formula of this compound is C10H11N3OS and its molecular weight is 221.28 .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives, which includes “this compound”, has been reported in several studies . For instance, one study reported the synthesis of nineteen novel 1,2,4-triazole derivatives . The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis .Molecular Structure Analysis
The molecular structure of “this compound” and similar compounds has been elucidated using various spectral and physicochemical techniques . Spectroscopic data confirm the tridentate nature of ligands which coordinate to the metal via deprotonated oxygen, azomethine nitrogen, and thiol sulfur .Chemical Reactions Analysis
The chemical reactions involving 1,2,4-triazole derivatives have been a hot topic in recent years . These compounds are amphoteric in nature, forming salts with acids as well as bases, and have a special affinity towards metal surfaces displacing water molecules on the surface .Scientific Research Applications
(5-mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methanol has been used in a variety of scientific research applications. It has been used in the synthesis of various compounds, such as peptides and proteins. It has also been used to study the biochemical and physiological effects of various compounds. This compound has been used to study the mechanism of action of drugs and the potential for drug-drug interactions. It has also been used to study the biochemical and physiological effects of various compounds on cells and organisms.
Mechanism of Action
Target of Action
It is known that similar compounds, such as azoles, primarily target the heme protein, which cocatalyzes cytochrome p-450-dependent 14α-demethylation of lanosterol . Additionally, 1,2,4-triazole-based compounds have been reported to inhibit enzymes like alpha-amylase and alpha-glucosidase, which are therapeutic targets for managing elevated postprandial blood glucose levels .
Mode of Action
In the case of similar azole compounds, the nitrogen atoms of the 1,2,4-triazole ring bind to the iron in the heme moiety of cyp-450, and phenyl moieties have a key interaction in the active site of the enzyme .
Biochemical Pathways
Based on the known targets of similar compounds, it can be inferred that this compound may affect the lanosterol 14α-demethylase pathway and the pathways involving alpha-amylase and alpha-glucosidase .
Pharmacokinetics
It is known that the incorporation of 1,2,4-triazole ring in the molecular structure of compounds can improve their pharmacokinetics, pharmacological, and toxicological properties .
Result of Action
Similar compounds have been found to inhibit the growth of cancer cells and have antioxidant activity .
Advantages and Limitations for Lab Experiments
The use of (5-mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methanol in lab experiments has a number of advantages. It is a simple, efficient, and cost-effective method for synthesizing a variety of compounds. It is also a versatile compound that can be used in a variety of scientific research applications. Furthermore, it can be used to study the biochemical and physiological effects of various compounds.
However, there are some limitations to the use of this compound in lab experiments. It is not a particularly stable compound and can degrade over time. It can also be toxic at high concentrations and can cause irritation to the skin and eyes. Additionally, this compound may not be suitable for all scientific research applications due to its potential toxicity.
Future Directions
There are a number of potential future directions for (5-mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methanol research. One potential direction is to further study the biochemical and physiological effects of this compound in various organisms. Additionally, further research could be conducted on the potential applications of this compound in drug development and drug-drug interactions. Another potential direction is to study the mechanism of action of this compound and its potential for use in the synthesis of various compounds. Finally, further research could be conducted on the potential toxicity of this compound and its effects on human health.
Synthesis Methods
(5-mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methanol can be synthesized using a variety of methods. One method involves the reaction of 5-mercapto-4-methyl-4H-1,2,4-triazole with methanol in the presence of a catalytic amount of sodium hydroxide. The reaction is conducted at room temperature and yields a stable product. This method is simple, efficient, and cost-effective.
properties
IUPAC Name |
3-(hydroxymethyl)-4-methyl-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7N3OS/c1-7-3(2-8)5-6-4(7)9/h8H,2H2,1H3,(H,6,9) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBWZWRZRXBVCRS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NNC1=S)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
65029-36-9 |
Source
|
Record name | (4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.